1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one

• IUPAC Name: 1-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)-3-[4-(trifluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C18H22F3NO3S/c1-26(24,25)16-10-14-7-8-15(11-16)22(14)17(23)9-4-12-2-5-13(6-3-12)18(19,20)21/h2-3,5-6,14-16H,4,7-11H2,1H3
• InChI Key: PZVHQBPQBXURPQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CC2CCC(C1)N2C(=O)CCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H22F3NO3S
• Molecular Weight: 389.4 g/mol

Description

1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C18H22F3NO3S and its molecular weight is 389.43. The purity is usually 95%.
BenchChem offers high-quality 1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Synthetic Applications

• Crystal Structure Analysis : Yang et al. (2008) investigated the crystal structure of a related compound, demonstrating its complex conformation and potential for further chemical modifications (Yang et al., 2008).
• Catalytic Reactions : Inagaki, Kawamura, and Mukai (2007) explored the Rh(I)-catalyzed Pauson–Khand reaction of certain derivatives, highlighting a synthetic pathway that could be relevant for the modification of similar compounds (Inagaki, Kawamura, & Mukai, 2007).
• Atom-Transfer Radical Cyclizations : Flynn, Zabrowski, and Nosal (1992) utilized methyl 2-iodo-2-(phenylsulfonyl)-4-pentenoate in atom-transfer radical cyclizations, offering insights into potential synthetic routes for related structures (Flynn, Zabrowski, & Nosal, 1992).

Medicinal Chemistry and Receptor Studies

• Muscarinic Receptor Ligands : McPherson et al. (1995) focused on the synthesis and evaluation of isomers of a specific ligand for the muscarinic receptor, which could provide a foundation for the development of receptor-specific agents (McPherson et al., 1995).

Material Science and Chemical Properties

• Synthesis and Crystal Structure : Wu et al. (2015) synthesized and characterized a novel compound, elucidating its potential for creating materials with specific molecular interactions (Wu et al., 2015).

Novel Synthetic Pathways and Chemical Reactions

• Stereoselective Synthesis : Chen et al. (2010) described the stereoselective synthesis of an active metabolite of a PI3 kinase inhibitor, highlighting the importance of stereochemistry in the biological activity of such compounds (Chen et al., 2010).
• Cationic Oligomerization : Hashimoto and Sumitomo (1984) studied the cationic oligomerization of bicyclic oxalactam, providing insights into polymer synthesis techniques that could be applicable to similar bicyclic structures (Hashimoto & Sumitomo, 1984).

Mechanism of Action

Target of Action

The primary targets of this compound are Janus kinases (JAKs) , specifically JAK1 and TYK2 . JAKs are important regulators of intracellular responses triggered by many key proinflammatory cytokines and are clinically validated therapeutic targets for treating various autoimmune diseases .

Mode of Action

The compound acts as a highly potent and selective inhibitor of JAK1 and TYK2 . It is designed to achieve exquisite selectivity for both JAK1 and TYK2 while sparing JAK2, JAK3, and other human kinases . Its potency against JAK1 and TYK2 is measured in in vitro kinase assays with ATP concentrations at individual Km .

Biochemical Pathways

The compound affects the JAK-STAT signaling pathway, which is involved in transmitting information from chemical signals outside the cell, through the cell membrane, and into gene promoters on the DNA in the cell nucleus, causing DNA transcription and activity in the cell. The compound exhibits potent cellular activity for JAK1-mediated IL-6 signaling .

Pharmacokinetics

The compound is orally bioavailable . It demonstrates dose-dependent efficacy in commonly studied rat adjuvant-induced arthritis (rAIA) model and mouse collagen-induced arthritis (mCIA) model . Additional preclinical DMPK and toxicology studies have been conducted to support its clinical development .

Result of Action

The compound’s action results in significant inhibition of inflammation, bone resorption, splenomegaly, and body weight change in adjuvant-induced disease in rats . It also shows greater than 100-fold selectivity against JAK2-mediated cytokine (e.g., TPO) signaling in human whole blood-based assays .